Cas no 836650-43-2 (2-amino-N-butyl-1-(E)-(thiophen-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-N-butyl-1-(E)-(thiophen-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 836650-43-2
• MF: C₂₀H₂₀N₆OS
• MW: 392.477401733398
• CID: 5438414
• Update Time: 2025-07-15

2-amino-N-butyl-1-(E)-(thiophen-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-butyl-1-[(E)-thiophen-2-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• 2-amino-N-butyl-1-(E)-(thiophen-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C20H20N6OS/c1-2-3-10-22-20(27)16-17-19(25-15-9-5-4-8-14(15)24-17)26(18(16)21)23-12-13-7-6-11-28-13/h4-9,11-12H,2-3,10,21H2,1H3,(H,22,27)
• InChI Key： LDTMBKUJUCHLBL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCCC)=O)=C(N)N(N=CC3SC=CC=3)C=12

Additional information on 2-amino-N-butyl-1-(E)-(thiophen-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Latest Research Briefing on 2-amino-N-butyl-1-(E)-(thiophen-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS: 836650-43-2)

In recent years, the compound 2-amino-N-butyl-1-(E)-(thiophen-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS: 836650-43-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound belongs to the class of pyrroloquinoxaline derivatives, which are known for their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities. Recent studies have highlighted its role as a potent inhibitor of specific kinase pathways, making it a promising candidate for targeted therapy in oncology. The structural complexity of this molecule, characterized by the presence of a thiophene and quinoxaline moiety, contributes to its high binding affinity and selectivity towards certain biological targets.

One of the key findings from recent research is the compound's efficacy in inhibiting the proliferation of cancer cell lines, particularly those associated with solid tumors. In vitro studies have demonstrated its ability to induce apoptosis and cell cycle arrest at nanomolar concentrations. Additionally, molecular docking simulations have provided insights into its binding interactions with key residues in the active sites of target proteins, further validating its mechanism of action.

From a synthetic perspective, recent advancements have focused on optimizing the yield and purity of 2-amino-N-butyl-1-(E)-(thiophen-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide. Novel synthetic routes have been developed to reduce the number of steps and improve scalability, which is crucial for potential industrial production. These improvements have also facilitated the synthesis of analogs for structure-activity relationship (SAR) studies, enabling researchers to fine-tune the compound's pharmacological profile.

Despite these promising developments, challenges remain in terms of the compound's pharmacokinetics and toxicity profile. Preliminary in vivo studies have indicated the need for further optimization to enhance bioavailability and reduce off-target effects. Researchers are currently exploring formulation strategies, such as nanoparticle-based delivery systems, to address these limitations and improve therapeutic outcomes.

In conclusion, 2-amino-N-butyl-1-(E)-(thiophen-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide represents a compelling area of research with significant potential for clinical translation. Ongoing studies are expected to shed more light on its therapeutic applications and pave the way for its development as a novel drug candidate. The integration of computational and experimental approaches will be instrumental in advancing our understanding of this compound and its derivatives.